Cas no 1374574-02-3 (1H-2-Benzopyran-6-acetaldehyde, 1-oxo-)

1H-2-Benzopyran-6-acetaldehyde, 1-oxo- structure
1374574-02-3 structure
Product Name:1H-2-Benzopyran-6-acetaldehyde, 1-oxo-
CAS No:1374574-02-3
MF:C11H8O3
MW:188.179423332214
CID:2191923
PubChem ID:77230658
Update Time:2024-03-01

1H-2-Benzopyran-6-acetaldehyde, 1-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2-(1-Oxo-1h-isochromen-6-yl)acetaldehyde
    • 1H-2-Benzopyran-6-acetaldehyde, 1-oxo-
    • LDPDNQYIXCYPGH-UHFFFAOYSA-N
    • (1-oxo-1H-isochromen-6-yl)acetaldehyde
    • (1-oxo-1H-isochromen-6-yl) acetaldehyde
    • Inchi: 1S/C11H8O3/c12-5-3-8-1-2-10-9(7-8)4-6-14-11(10)13/h1-2,4-7H,3H2
    • InChI Key: LDPDNQYIXCYPGH-UHFFFAOYSA-N
    • SMILES: O1C=CC2C=C(CC=O)C=CC=2C1=O

Computed Properties

  • Exact Mass: 188.047344113g/mol
  • Monoisotopic Mass: 188.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4
  • XLogP3: 1.3
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